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Welcome to the technical support center for aluminum extrusion. This guide is designed for
researchers, scientists, and professionals in drug development who utilize custom aluminum
profiles in experimental apparatus, analytical instrumentation, and specialized equipment. An
understanding of surface metallurgy is critical, as imperfections can impact experimental
outcomes through unforeseen surface interactions, compromised structural integrity, or
diminished performance under vacuum or pressure.

This document provides a framework for diagnosing and resolving common surface defects
encountered during the aluminum extrusion process. It is structured to provide both quick-
reference FAQs and in-depth troubleshooting guides that explore the causal mechanisms
behind each defect.

Quick Access: Frequently Asked Questions (FAQS)

This section addresses high-level questions about surface quality in aluminum extrusions.

Q1: What are the primary categories of aluminum
extrusion defects?
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A: Defects in aluminum extrusions are broadly classified into three categories: surface defects,
dimensional defects, and internal defects.[1][2] Surface defects, such as scratches and die
lines, affect the external appearance.[2] Dimensional defects involve deviations from the
intended shape or size, like twisting or bowing.[1] Internal defects, like porosity, are not visible
on the surface but can compromise the material's structural integrity.[1][2]

Q2: At what stages of the manufacturing process do
defects typically arise?

A: Defects can be introduced at multiple stages. Key areas include billet preparation (cracks,
impurities), the extrusion process itself (improper temperature, die design), and post-extrusion
handling (improper cooling, rough handling).[1]

Q3: What is the fundamental cause of "die lines" on an
extruded profile?

A: Die lines are longitudinal depressions or protrusions on the profile's surface.[3] They are
fundamentally caused by imperfections on the die's bearing surface, which imprint onto the
aluminum as it flows through.[3][4] This can result from die wear, contamination, or improper
polishing of the die.[2][4]

Q4: Can the aluminum alloy composition itself
contribute to surface defects?

A: Yes, alloy selection is critical.[1] Some high-strength alloys (e.g., 6082, 7075) are more
prone to cracking under certain conditions.[5] Additionally, impurities or variations in alloy
composition can lead to defects like streaks or reduced corrosion resistance.[1][6]

Q5: What is the "transverse weld defect" and why does
it occur?

A: The transverse weld defect is a discontinuity that occurs in billet-to-billet extrusion.[7][8] It is
caused by the oxidized and often contaminated surfaces of two consecutive billets not welding
together perfectly as one is pushed behind the other.[7] This creates a structurally weak zone.

[7]
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In-Depth Troubleshooting Guides

These guides provide a detailed, science-first approach to identifying, understanding, and

resolving specific surface defects.

Guide 1: Die Lines and Surface Scratches

Problem: The extruded profile exhibits continuous longitudinal lines (die lines) or sporadic,
deeper grooves (scratches). These are among the most common surface defects.[6]

Visual Identification & Root Cause Analysis

A systematic approach to identifying the root cause of linear defects is crucial for effective
resolution. The following workflow outlines the diagnostic process.
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Caption: Diagnostic workflow for linear surface defects.

Causality and Scientific Principles

e Die Lines: These are a direct replication of the die's micro-topography. As the aluminum
billet is forced through the die under immense pressure and heat, it behaves as a highly
viscous fluid. Any roughness, pit, or score mark on the die bearing acts as a mold, imprinting
a corresponding line onto the profile's surface.[3][4] The mechanism is exacerbated by
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adhesive wear, where small particles of aluminum adhere to the die surface, disrupting
smooth material flow.[7]

o Scratches: Unlike die lines, scratches are typically introduced after the profile has exited the
die.[1][6] This is a mechanical abrasion issue, often occurring on runout tables, during
cooling, or during transport when the aluminum is still relatively soft.[9][10]

Resolution Protocol

For Die Lines:

» Die Maintenance (Primary Solution): The most effective solution is to remove the die from
service for polishing and maintenance. The die bearing surfaces must be cleaned and
polished to a mirror finish.[3][11] Regular die maintenance is critical.[2][6]

o Die Material and Hardness: Ensure the die is made from appropriate tool steel (e.g., H13)
and has undergone proper nitriding treatment to achieve high surface hardness, which
resists wear.[3]

e Process Parameter Optimization: While secondary to die condition, optimizing extrusion
speed and temperature can mitigate the severity of die lines.[6] Reducing speed can lower
friction and heat buildup at the die bearing.[9]

For Scratches:

o Handling Protocol Review: Implement strict handling protocols. Use non-abrasive materials
(e.g., graphite or felt) on runout tables and transport racks.[6]

o Work Environment Audit: Ensure the post-extrusion environment is free of foreign
contaminants like metal shavings or debris that could cause abrasion.[1][6]

o Protective Measures: For sensitive applications, apply protective films or coatings
immediately after extrusion and cooling to prevent damage during transport and storage.[6]

Guide 2: Pickup and Galling

Problem: The profile surface shows intermittent, torn marks, often ending in a small, adhered
fleck of aluminum.[7][8] This defect, known as "pickup,” creates a rough, unacceptable texture.
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Visual ldentification & Raoot Calise AnaIyQiq
Feature Description Primary Cause

Comma-shaped or comet-like Localized adhesion (welding)

Appearance torn spots, oriented in the of aluminum to the die bearing
direction of extrusion.[8] surface, followed by shearing.
Rough, with a raised lump of Buildup and subsequent
Texture material often terminating the detachment of aluminum
mark.[12] particles from the die.[12]
Can occur anywhere on the Contaminants on the die,

_ profile but is often consistentin  insufficient lubrication, or
Location . - ,
location if related to a specific excessive

die imperfection. temperature/pressure.[2][7]

Causality and Scientific Principles

Pickup is a severe form of adhesive wear, also known as galling. The mechanism involves
several stages:

e Initiation: Under high temperature and pressure, the natural oxide layer on the aluminum
can break down at the die interface. This allows nascent, highly reactive aluminum to make
direct contact with the steel die.

o Adhesion: A microscopic weld forms between the aluminum and the die surface. This is
often initiated by inclusions in the billet or imperfections on the die.[7]

o Growth & Tearing: As the extrusion continues to flow, this adhered particle (lump) grows. The
force of the material flow eventually shears the lump from the surface, but not before tearing
the profile surface and often detaching with a piece of the adhered material, which is then
redeposited downstream.[8]

This defect is highly sensitive to temperature and pressure, which dictate the plasticity of the
aluminum and the likelihood of forming adhesive bonds.[7]
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Resolution Protocol

¢ Die Surface Integrity:

o Cleaning: Thoroughly clean and polish the die to remove any adhered aluminum or oxide
buildup.[11]

o Coatings: Consider applying anti-pickup coatings (e.g., titanium nitride) to the die bearings
to reduce the chemical affinity between the die and the aluminum.[11]

 Billet Quality and Preparation:

o Homogenization: Ensure the aluminum billet has undergone proper homogenization
treatment to dissolve inclusions and create a uniform microstructure.[7]

o Cleaning: The billet surface must be clean and free of contaminants before entering the
extrusion press.[11]

e Process Parameter Control (Isothermal Extrusion):

o Temperature Management: This is the most critical process parameter. Avoid excessive
billet temperatures, which increase the risk of aluminum sticking to the die.[4][13]
Implementing isothermal extrusion, where the billet has a temperature gradient to ensure
a constant exit temperature, is a highly effective strategy.[9][13]

o Speed Reduction: Lowering the extrusion speed reduces frictional heat generation at the
die bearing, decreasing the tendency for pickup.[9]

Guide 3: Surface Cracking

Problem: Fissures or cracks appear on the surface of the extruded profile, compromising both
its appearance and structural integrity.

Visual Identification & Root Cause Analysis
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Caption: Root cause analysis for surface cracking defects.

Causality and Scientific Principles

Surface cracking, often called "speed cracking" or "fir-tree" cracking, occurs when the extrusion
speed or temperature exceeds the material's tolerance.[11] The root cause is a combination of
factors:

» Frictional Heat: High extrusion speeds generate significant frictional heat at the die bearing.
[9] This can raise the surface temperature of the aluminum to its solidus point (the point at
which it begins to melt), causing it to lose tensile strength and tear.
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o Tensile Stress: The material is under immense tensile stress as it is drawn over the die
bearing. If this stress exceeds the hot tensile strength of the alloy at that specific
temperature, cracking will occur.

» Alloy Composition: Alloys with a wide freezing range (a large temperature difference between
liquidus and solidus) are more susceptible to this defect. Poor homogenization can also
leave low-melting-point phases at the grain boundaries, which become initiation sites for
cracks.[14]

Resolution Protocol

o Optimize Process Parameters (Primary Control):

o Reduce Extrusion Speed: This is the most direct way to reduce frictional heat and lower
the surface temperature of the profile.[11][15][16]

o Control Billet Temperature: Strictly control the billet preheat temperature. A billet that is too
hot provides less of a margin before the surface reaches the solidus temperature during
extrusion.[4][11][15]

o Die Design Modification:

o Incorporate Radii: Avoid sharp corners in the die design, as these act as stress
concentrators. Redesigning the die with smoother transitions and larger radii can
significantly reduce the likelihood of cracking.[11][14]

o Bearing Length: Optimize the length of the die bearing. Shorter bearings can reduce
friction and heat generation.

o Material Quality Control:

o Verify Alloy: Ensure the correct alloy is being used and that its chemical composition is
within specification.[14]

o Ensure Proper Homogenization: The billet must be properly homogenized to ensure a
uniform microstructure and prevent localized melting.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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